Furosemide acyl glucuronide
Furosemide acyl glucuronide
Brand Name:
Vulcanchem
CAS No.:
72967-59-0
VCID:
VC0195199
InChI:
InChI=1S/C18H19ClN2O11S/c19-9-5-10(21-6-7-2-1-3-30-7)8(4-11(9)33(20,28)29)17(27)32-18-14(24)12(22)13(23)15(31-18)16(25)26/h1-5,12-15,18,21-24H,6H2,(H,25,26)(H2,20,28,29)/t12-,13-,14+,15-,18-/m0/s1
SMILES:
C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl
Molecular Formula:
C18H19ClN2O11S
Molecular Weight:
506.9 g/mol
Furosemide acyl glucuronide
CAS No.: 72967-59-0
VCID: VC0195199
Molecular Formula: C18H19ClN2O11S
Molecular Weight: 506.9 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 72967-59-0 |
|---|---|
| Product Name | Furosemide acyl glucuronide |
| Molecular Formula | C18H19ClN2O11S |
| Molecular Weight | 506.9 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-chloro-2-(furan-2-ylmethylamino)-5-sulfamoylbenzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H19ClN2O11S/c19-9-5-10(21-6-7-2-1-3-30-7)8(4-11(9)33(20,28)29)17(27)32-18-14(24)12(22)13(23)15(31-18)16(25)26/h1-5,12-15,18,21-24H,6H2,(H,25,26)(H2,20,28,29)/t12-,13-,14+,15-,18-/m0/s1 |
| Standard InChIKey | RNVHHPUYELVHRE-GLRLOKQVSA-N |
| SMILES | C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl |
| Canonical SMILES | C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl |
| Appearance | Yellow Solid |
| Purity | > 95% |
| Synonyms | (2S,3S,4S,5R)-6-[4-Chloro-2-(2-Furylmethylamino)-5-Sulfamoyl-Benzoyl]Oxy-3,4,5-Trihydroxy-Tetrahydropyran-2-Carboxylic Acid; (2S,3S,4S,5R)-6-[[4-Chloro-2-(2-Furylmethylamino)-5-Sulfamoylphenyl]-Oxomethoxy]-3,4,5-Trihydroxy-2-Tetrahydropyrancarboxylic Acid |
| PubChem Compound | 21123459 |
| Last Modified | Apr 15 2024 |
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